Cas no 1627924-18-8 ((3-iodo-1-tetrahydropyran-2-yl-pyrazol-4-yl)methanol)

• Product Name: (3-iodo-1-tetrahydropyran-2-yl-pyrazol-4-yl)methanol
• CAS No: 1627924-18-8
• MF: C₉H₁₃IN₂O₂
• MW: 308.116194486618
• MDL: MFCD29918655
• CID: 4702574
• PubChem ID: 90424555
• Update Time: 2025-10-28

(3-iodo-1-tetrahydropyran-2-yl-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [3-Iodo-1-(tetrahydropyran-2-yl)-1H-pyrazol-4-yl]-methanol
• (3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanol
• YWVKKPWNNWIFGF-UHFFFAOYSA-N
• (3-iodo-1-(oxan-2-yl)-1H-pyrazol-4-yl)methanol
• [3-Iodo-1-(tetrahydro-pyran-2-yl)-1H-pyrazol-4-yl]-methanol
• (3-iodo-1-tetrahydropyran-2-yl-pyrazol-4-yl)methanol
• SCHEMBL16057242
• 3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-methanol
• [3-IODO-1-(OXAN-2-YL)PYRAZOL-4-YL]METHANOL
• DB-105597
• 1627924-18-8
• CS-0017743
• MFCD29918655
• DTXSID401192046
• 1H-Pyrazole-4-methanol, 3-iodo-1-(tetrahydro-2H-pyran-2-yl)-
• PB48726
• AS-6361

• MDL： MFCD29918655
• Inchi： 1S/C9H13IN2O2/c10-9-7(6-13)5-12(11-9)8-3-1-2-4-14-8/h5,8,13H,1-4,6H2
• InChI Key： YWVKKPWNNWIFGF-UHFFFAOYSA-N
• SMILES： IC1C(CO)=CN(C2CCCCO2)N=1

Computed Properties

• Exact Mass: 308.00218g/mol
• Monoisotopic Mass: 308.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3
• XLogP3: 0.8

Additional information on (3-iodo-1-tetrahydropyran-2-yl-pyrazol-4-yl)methanol

Comprehensive Overview of (3-iodo-1-tetrahydropyran-2-yl-pyrazol-4-yl)methanol (CAS No. 1627924-18-8)

(3-iodo-1-tetrahydropyran-2-yl-pyrazol-4-yl)methanol (CAS No. 1627924-18-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique tetrahydropyran and pyrazole moieties, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring an iodo substituent and a hydroxymethyl group, makes it particularly valuable for cross-coupling reactions and further functionalization.

In recent years, the demand for heterocyclic compounds like (3-iodo-1-tetrahydropyran-2-yl-pyrazol-4-yl)methanol has surged due to their applications in drug discovery and development. Researchers are increasingly exploring its potential as a building block for pharmaceutical intermediates, especially in the design of kinase inhibitors and antiviral agents. The compound's iodo group is particularly noteworthy, as it facilitates palladium-catalyzed coupling reactions, a cornerstone of modern synthetic chemistry.

From an industrial perspective, CAS No. 1627924-18-8 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are seeking ways to optimize the production of such intermediates with minimal waste and energy consumption. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's stability and solubility properties also make it a candidate for material science applications. For instance, its incorporation into polymers or coatings could enhance material performance, a subject of interest for researchers working on advanced functional materials. Additionally, its pyrazole core is a common motif in ligand design for catalysis, further expanding its utility.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize (3-iodo-1-tetrahydropyran-2-yl-pyrazol-4-yl)methanol, ensuring high purity and consistency for research and industrial use. These methods are critical for quality control, a recurring theme in discussions among chemical suppliers and end-users.

Looking ahead, the compound's role in high-throughput screening and combinatorial chemistry is expected to grow, driven by the pharmaceutical industry's need for diverse molecular libraries. Its compatibility with automated synthesis platforms further enhances its appeal, addressing the demand for efficiency in modern laboratories.

In summary, (3-iodo-1-tetrahydropyran-2-yl-pyrazol-4-yl)methanol (CAS No. 1627924-18-8) represents a valuable tool for chemists and researchers across multiple disciplines. Its structural features, reactivity, and broad applicability position it as a key player in the ongoing advancement of organic synthesis and molecular design.